Cas no 895244-96-9 (2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide)

• Product Name: 2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide
• CAS No: 895244-96-9
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• CID: 5703103
• PubChem ID: 50988963
• Update Time: 2025-07-18

2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(cyclohexylmethyl)-N-methylacetamide
• 895244-96-9
• 2-chloro-N-cyclohexylmethyl-N-methyl-acetamide
• SCHEMBL2933581
• AKOS010026699
• CS-0249920
• EN300-46846
• Z561154538
• KFSDXOJJSMRMKQ-UHFFFAOYSA-N
• 2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide

• Inchi： 1S/C10H18ClNO/c1-12(10(13)7-11)8-9-5-3-2-4-6-9/h9H,2-8H2,1H3
• InChI Key： KFSDXOJJSMRMKQ-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 203.108
• Monoisotopic Mass: 203.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide

Professional Introduction to 2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide (CAS No. 895244-96-9)

2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide, identified by its Chemical Abstracts Service (CAS) number 895244-96-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of amides, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a chloro substituent and a bulky cyclohexylmethyl group, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis and characterization of 2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide have been extensively studied in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity while minimizing environmental impact. Advanced techniques such as liquid-phase organic synthesis and flow chemistry have been employed to enhance the efficiency of the synthesis process. These methods not only improve the scalability of production but also align with the growing emphasis on sustainable chemistry practices.

In terms of biological activity, 2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide has shown promise in various preclinical studies. Its amide functionality makes it a versatile scaffold for designing molecules that can interact with biological targets. Specifically, the chloro substituent can enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions, while the cyclohexylmethyl group provides steric hindrance that can fine-tune receptor binding. These features have led to its investigation as a potential intermediate in the development of novel therapeutic agents.

Recent research has highlighted the compound's potential in addressing neurological disorders. Studies suggest that amide derivatives like 2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide may modulate neurotransmitter systems by acting on specific receptors or enzymes. For instance, modifications to the amide bond can influence metabolic stability, while the presence of a lipophilic group like cyclohexylmethyl can improve blood-brain barrier penetration. These properties make it an attractive candidate for further exploration in drug discovery programs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing effective drugs. Preliminary studies indicate that this compound exhibits favorable solubility characteristics, which could enhance oral bioavailability. Additionally, its metabolic stability suggests it may have a prolonged half-life, allowing for less frequent dosing. These attributes are highly desirable in pharmaceutical candidates and could position this compound as a lead molecule for further optimization.

The role of computational chemistry in analyzing 2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide cannot be overstated. Techniques such as molecular docking and quantum mechanical calculations have enabled researchers to predict binding interactions with biological targets with high accuracy. By leveraging these computational tools, scientists can rapidly screen large libraries of compounds and identify promising candidates for experimental validation. This approach has significantly accelerated the drug discovery process and reduced time-to-market for new therapies.

In conclusion, 2-Chloro-N-(cyclohexylmethyl)-N-methylacetamide (CAS No. 895244-96-9) represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activities. The combination of synthetic advancements, biological investigations, and computational modeling has positioned this compound as a promising candidate for further development. As research continues to uncover new therapeutic applications, compounds like this will play an increasingly important role in addressing unmet medical needs.